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Compound of Interest

Compound Name: (S)-3-Methylpiperazin-2-one

CAS No.: 78551-38-9

Cat. No.: B1590091

Get Quote

A proactive approach to safety begins with a thorough understanding of the potential hazards.

Based on data from suppliers and regulatory classifications for the enantiomer and related

piperazine compounds, (S)-3-Methylpiperazin-2-one should be handled as a hazardous

substance.

GHS Classification and Health Hazards
The primary hazards are related to its irritant and corrosive properties, with a potential for

respiratory sensitization.[5] The toxicological profile is incomplete, which mandates handling it

as a substance with unknown long-term effects.[2][4]

Table 1: GHS Hazard and Precautionary Statements
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GHS Classification Code Statement Source

Hazard Statements H315
Causes skin
irritation.

H318 / H319

Causes serious eye

damage / Causes

serious eye irritation.

[5]

H334

May cause allergy or

asthma symptoms or

breathing difficulties if

inhaled.

[5]

H335
May cause respiratory

irritation.

Precautionary

Statements
P261 Avoid breathing dust. [4]

P264
Wash skin thoroughly

after handling.

P271

Use only outdoors or

in a well-ventilated

area.

P280

Wear protective

gloves/ eye protection/

face protection.

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water.

P304 + P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

P305 + P351 + P338 IF IN EYES: Rinse

cautiously with water

[4]
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GHS Classification Code Statement Source

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

P403 + P233

Store in a well-

ventilated place. Keep

container tightly

closed.

| | P501 | Dispose of contents/ container to an approved waste disposal plant. | |

Note: This table aggregates data from various sources, including those for the (R)-enantiomer,

which is expected to have identical physical hazards.

Chemical Reactivity and Incompatibilities
To prevent hazardous reactions, (S)-3-Methylpiperazin-2-one must be stored and handled

away from incompatible materials.

Strong Oxidizing Agents: Contact can lead to vigorous, potentially explosive reactions.

Strong Acids: As a piperazine derivative, it can react exothermically with strong acids.[2][3]

Acid Anhydrides and Acid Chlorides: These can cause vigorous reactions.[2]

Stable under recommended storage conditions, but should be protected from moisture.[4]

Hazardous decomposition products formed under fire conditions include carbon oxides (CO,

CO₂) and nitrogen oxides (NOx).[4]

Section 2: Exposure Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to exposure prevention is critical. This involves a combination of

engineering controls, administrative procedures, and appropriate PPE, often referred to as the
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Hierarchy of Controls.

Hierarchy of Controls for (S)-3-Methylpiperazin-2-one

Engineering Controls
(Primary Barrier)

Administrative Controls
(Procedural Safety)

Work within a certified
chemical fume hood.

Personal Protective Equipment (PPE)
(Last Line of Defense)

Develop SOPs. Restrict access.
Provide safety training.

Wear appropriate gloves, goggles,
face shield, and lab coat.

Click to download full resolution via product page

Caption: Workflow for responding to a minor chemical spill.

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury. Always

show the Safety Data Sheet to attending medical personnel. [4] Table 3: First Aid Procedures
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Exposure Route Action

Inhalation

Move the person to fresh air. If breathing
is difficult or stops, provide artificial
respiration or oxygen. Seek immediate
medical attention. [2][3]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists. [2][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention from an

ophthalmologist. [2][3]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention. [2][3]|

Section 5: Waste Management
All waste containing (S)-3-Methylpiperazin-2-one must be treated as hazardous.

Unused Product: Dispose of surplus or non-recyclable material through a licensed disposal

company. [4]* Contaminated Materials: This includes empty containers, absorbent materials

from spills, and contaminated PPE. Collect these in a clearly labeled, sealed container. [4]

[6]* Regulations: Adhere strictly to all local, regional, and national regulations for hazardous

waste disposal. [2]Do not dispose of down the drain. [4]

Conclusion
(S)-3-Methylpiperazin-2-one is a valuable synthetic building block that demands careful and

informed handling. The lack of a complete toxicological profile necessitates a conservative

approach to safety. By implementing robust engineering controls, consistently using

appropriate PPE, adhering to established handling protocols, and being prepared for

emergencies, researchers can work safely with this compound. The causality is clear:
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understanding the known hazards of corrosivity and irritation, and respecting the unknown

toxicological potential, directly informs the stringent controls required to protect the health and

safety of all laboratory personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1590091/docs#section-1-hazard-identification-and-
comprehensive-risk-assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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